Cas no 2142776-49-4 (2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one
• CAS No: 2142776-49-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6399103
• PubChem ID: 165842650
• Update Time: 2025-05-20

2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one
• 2142776-49-4
• EN300-1592257

• Inchi： 1S/C11H15NO2S/c1-14-11-9(7-15-12-11)10(13)6-8-4-2-3-5-8/h7-8H,2-6H2,1H3
• InChI Key： ZTLOGRZRJNGRFH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)C(CC1CCCC1)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one

Comprehensive Overview of 2-Cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one (CAS No. 2142776-49-4)

The compound 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one (CAS No. 2142776-49-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentyl group and a methoxy-substituted thiazole ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant pathogens has spurred the search for new antimicrobial agents, and thiazole derivatives are often explored for their efficacy. This compound’s methoxy-thiazole moiety is a key structural feature that aligns with current trends in medicinal chemistry, where electron-rich heterocycles are prized for their pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 2142776-49-4 exemplifies the growing importance of scaffold diversification in lead optimization. Its cyclopentyl-ethanone backbone offers steric and electronic versatility, enabling modifications that enhance binding affinity or solubility. Such attributes are critical in the development of kinase inhibitors or GPCR-targeted therapies, areas dominating pharmaceutical pipelines. Notably, this compound’s thiazole ring is also a hotspot for derivatization, as seen in FDA-approved drugs like tiazofurin.

Beyond pharmaceuticals, 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one has potential applications in material science. The thiazole core is known for its photophysical properties, making it a candidate for organic electronics or sensors. Researchers are investigating its use in dye-sensitized solar cells (DSSCs) due to its electron-withdrawing characteristics, a topic gaining traction in renewable energy discussions.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the purity and structural integrity of CAS No. 2142776-49-4, which is essential for reproducibility in research. The compound’s stability under various conditions is another area of study, particularly for industrial-scale applications.

Environmental and regulatory considerations are also part of the discourse around 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one. As sustainability becomes a priority, green chemistry approaches—such as catalytic synthesis or solvent-free reactions—are being explored to produce this compound efficiently. These efforts align with the 12 Principles of Green Chemistry, a framework increasingly referenced in peer-reviewed literature.

In summary, 2-cyclopentyl-1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one represents a multifaceted tool for researchers. Its structural elegance and functional adaptability position it at the intersection of drug discovery, materials science, and sustainable chemistry. As scientific inquiries evolve, this compound is likely to remain a subject of innovative exploration.